Cas no 140111-52-0 ((+)-Epibatidine)

(+)-Epibatidine structure
(+)-Epibatidine structure
Product Name:(+)-Epibatidine
CAS No:140111-52-0
MF:C11H13ClN2
MW:208.687321424484
CID:178731
PubChem ID:854023
Update Time:2025-04-19

(+)-Epibatidine Chemical and Physical Properties

Names and Identifiers

    • (1R,2R,4S)-2-(6-chloropyridin-3-yl)-7-aza-bicyclo[2.2.1]heptane
    • (+)-Epibatidine
    • (+/-)-EPIBATIDINE
    • (±)-Epibatidine
    • (±)-Epibatidine,(±)-exo-2-(6-Chloro-3-pyridinyl)-7-azabicyclo[2.2.1.]heptane
    • 7-Azabicyclo[2.2.1]heptane,2-(6-chloro-3-pyridinyl)-, (1R,2R,4S)-
    • CMI-477
    • (-)-Epibatidine
    • CMI-545
    • EPJ
    • 7-Azabicyclo[2.2.1]heptane, 2-(6-chloro-3-pyridinyl)-, (1R,2R,4S)-
    • DB07720
    • 140111-52-0
    • NS00068280
    • 2-(6-Chloro-pyridin-3-yl)-7-aza-bicyclo[2.2.1]heptane (epibatidine)
    • CHEMBL298826
    • BDBM50143314
    • M6K314F1XX
    • DTXSID00894067
    • SCHEMBL2500147
    • 7-AZABICYCLO(2.2.1)HEPTANE, 2-(6-CHLORO-3-PYRIDINYL)-, (1R-EXO)-
    • (1R,2R,4S)-2-(6-Chloropyridin-3-yl)-7-azabicyclo[2.2.1]heptane
    • (1R,2R,4S)-Epibatidine
    • CMI-488
    • 7-Azabicyclo(2.2.1)heptane, 2-(6-chloro-3-pyridinyl)-, (1R,2R,4S)-
    • (1R-EXO)-2-(6-CHLORO-3-PYRIDINYL)-7-AZABICYCLO(2.2.1)HEPTANE
    • ALKALOID 208/210 FROM DENDROBATES
    • 7-Azabicyclo(2.2.1)heptane, 2-(6-chloro-3-pyridinyl)-, exo-
    • EPIBATIDINE [MI]
    • (1R,2R,4S)-2-(6-Chloro-pyridin-3-yl)-7-aza-bicyclo[2.2.1]heptane
    • (2R)-2-(6-CHLOROPYRIDIN-3-YL)-7-AZABICYCLO[2.2.1]HEPTANE
    • UNII-M6K314F1XX
    • Epibatidine
    • CMI 488
    • Inchi: 1S/C11H13ClN2/c12-11-4-1-7(6-13-11)9-5-8-2-3-10(9)14-8/h1,4,6,8-10,14H,2-3,5H2/t8-,9+,10+/m0/s1
    • InChI Key: NLPRAJRHRHZCQQ-IVZWLZJFSA-N
    • SMILES: ClC1=CC=C(C=N1)[C@H]1C[C@@H]2CC[C@H]1N2

Computed Properties

  • Exact Mass: 208.07700
  • Monoisotopic Mass: 208.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 24.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.223
  • Boiling Point: 336.7°Cat760mmHg
  • Flash Point: 157.4°C
  • Refractive Index: 1.576
  • PSA: 24.92000
  • LogP: 2.67170
  • Solubility: Not determined

(+)-Epibatidine Security Information

  • Storage Condition:Desiccate at +4°C

(+)-Epibatidine Pricemore >>

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